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Compound of Interest

Compound Name: 4-Apeba

Cat. No.: B2750546 Get Quote

Disclaimer: This document is intended for informational purposes for researchers, scientists,

and drug development professionals. 4-APEBA is a laboratory chemical for analytical purposes

and is not intended for human or veterinary use. All handling and experimental procedures

should be conducted by trained personnel in a controlled laboratory setting, adhering to all

applicable safety regulations.

Introduction
4-(2-((4-bromophenethyl)dimethylammonio)ethoxy)benzenaminium bromide, commonly known

as 4-APEBA, is a specialized derivatization reagent designed to enhance the detection of

aldehydes and carboxylic acids in mass spectrometry (MS).[1] Developed as an advancement

on previous reagents, 4-APEBA introduces a permanently charged quaternary ammonium

group and a bromine isotopic signature onto target molecules.[1] This modification significantly

improves ionization efficiency in positive-ion electrospray ionization (ESI) and matrix-assisted

laser desorption/ionization (MALDI), facilitating more sensitive and confident identification of

analytes in complex biological matrices.[1]

This guide provides a comprehensive overview of 4-APEBA, including its chemical properties,

safety and handling guidelines, and detailed experimental protocols for its use.
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Property Value Reference

Chemical Name

4-(2-((4-

bromophenethyl)dimethylamm

onio)ethoxy)benzenaminium

bromide

[1]

Synonyms 4-APEBA, VUF 10996 [1]

CAS Number 1226984-28-6 [1]

Parent CAS 1227040-19-8 [1]

Molecular Formula C18H25Br3N2O [1]

Molecular Weight 525.12 g/mol [1]

Solubility Soluble in water and DMSO [1]

Appearance Off-white solid (typical)

Safety and Handling Guidelines
A specific Material Safety Data Sheet (MSDS) for 4-APEBA is available from its supplier, Axon

Medchem.[1] The following guidelines are based on general principles for handling similar

chemical compounds and information typically found in such an MSDS.[2] Users must consult

the official MSDS from the supplier before handling this reagent.

2.1 Hazard Identification

While the specific toxicological properties of 4-APEBA have not been fully tested, it should be

treated as a potentially hazardous substance.[2] Based on structurally related brominated and

amine-containing compounds, potential hazards may include:

Skin Irritation/Corrosion: May cause skin irritation or burns upon contact.[3]

Eye Damage: May cause serious eye irritation or damage.[3]

Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.

Harmful if Swallowed: May be harmful if ingested.[2]
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2.2 Personal Protective Equipment (PPE)

Standard laboratory PPE should be worn at all times when handling 4-APEBA:

Eye Protection: Appropriate safety glasses or chemical splash goggles.[2][4]

Hand Protection: Chemical-resistant gloves (e.g., nitrile).[2][4]

Body Protection: A laboratory coat is required.[2][4]

Respiratory Protection: Handled in a chemical fume hood to prevent inhalation.[2][4]

2.3 Handling and Storage

Handling: Use in a well-ventilated area, preferably a chemical fume hood.[2][3] Avoid

formation of dust and aerosols. Wash hands thoroughly after handling. Avoid contact with

skin, eyes, and clothing.[3]

Storage: Store in a tightly sealed container in a dry, well-ventilated place.[2] Protect from light

and heat.[2]

2.4 First Aid Measures

Eye Contact: Immediately rinse with copious amounts of water for at least 15 minutes and

seek medical attention.[2]

Skin Contact: Wash off with plenty of soap and water. Remove contaminated clothing. Seek

medical advice if irritation occurs.

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

Ingestion: Rinse mouth with water. Do not induce vomiting. Contact a physician immediately.

[2]

2.5 Disposal

Dispose of waste material in accordance with local, state, and federal regulations.[2] Do not let

the product enter drains.
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Experimental Protocols
4-APEBA is a versatile reagent that can selectively derivatize aldehydes or carboxylic acids by

changing the co-reagent.[1]

Derivatization of Aldehydes
This protocol utilizes sodium cyanoborohydride (NaBH₃CN) as the reducing agent to form a

stable secondary amine from the transient imine intermediate.

3.1.1 Materials and Reagents

4-APEBA dibromide

Ammonium acetate buffer (150 mM, pH 5.7)

Sodium cyanoborohydride (NaBH₃CN)

Methanol

Aldehyde standard/sample in water

3.1.2 Procedure

Prepare a 3 mg/mL solution of 4-APEBA dibromide in 150 mM ammonium acetate buffer

(pH 5.7).

Prepare a 0.5 mg/mL solution of NaBH₃CN in methanol.

In a reaction vial, combine the following:

200 µL of the 4-APEBA solution.

50 µL of the NaBH₃CN solution.

250 µL of the aldehyde sample (e.g., 500 nM standard in water).

Vortex the mixture.
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Incubate the reaction at 10°C. Most aliphatic aldehydes are fully derivatized within 30

minutes.

The derivatized sample is now ready for LC-MS analysis.

3.1.3 Reaction Workflow for Aldehydes

Reactants

Process Product

Aldehyde
(R-CHO)

Mix Reactants
(pH 5.7, 10°C)4-APEBA

NaBH₃CN

Imine Formation
(Schiff Base)

Spontaneous
Reduction

with NaBH₃CN
Derivatized Aldehyde

(Stable Secondary Amine)

Click to download full resolution via product page

Caption: Workflow for the derivatization of aldehydes using 4-APEBA.

Derivatization of Carboxylic Acids
This protocol uses 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) to activate the

carboxylic acid, allowing it to be labeled by 4-APEBA.

3.2.1 Materials and Reagents

4-APEBA dibromide

1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

N-hydroxysuccinimide (NHS) buffer (optional, can be used to improve efficiency)
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Carboxylic acid standard/sample in water

3.2.2 Procedure

Prepare a 3 mg/mL solution of 4-APEBA dibromide in water.

Prepare a 290 mM solution of EDC in water.

In a reaction vial, combine the following:

200 µL of the 4-APEBA solution.

50 µL of 290 mM EDC solution.

200 µL of the carboxylic acid sample (e.g., 1 mM standard in water).

(Optional) 50 µL of 100 mM NHS buffer (pH 5.7).

Seal the vials and vortex the mixture.

Incubate the reaction at 60°C for 1 hour to accelerate the process. (Reaction can also

proceed at 10°C but requires a longer time, >5 hours).

The derivatized sample is now ready for LC-MS analysis.

3.2.2 Reaction Workflow for Carboxylic Acids
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Caption: Workflow for the derivatization of carboxylic acids using 4-APEBA and EDC.

Conclusion
4-APEBA is a powerful derivatization agent that enhances the analytical capabilities of mass

spectrometry for carbonyl-containing compounds. Its key features include the introduction of a

permanent positive charge and a distinct bromine isotopic pattern, which together improve

sensitivity and simplify analyte identification. By following the detailed protocols and adhering to

strict safety guidelines, researchers can effectively utilize 4-APEBA to analyze aldehydes and

carboxylic acids in a variety of complex samples.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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